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Compound of Interest

Compound Name: 4-Bromo-2-cyclopropoxypyridine

Cat. No.: B596339

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available information for 4-Bromo-
2-cyclopropoxypyridine. Detailed experimental protocols, spectral data, and biological activity
data for this specific compound are not readily available in the public domain. The information
presented herein is intended for research and informational purposes only.

Chemical Identity and Properties

4-Bromo-2-cyclopropoxypyridine is a substituted pyridine derivative. Pyridine and its
derivatives are common structural motifs in many pharmaceuticals and agrochemicals, making
this compound a potentially valuable building block in medicinal chemistry and drug discovery.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 1209460-14-9

Molecular Formula CsHsBrNO

IUPAC Name 4-bromo-2-(cyclopropyloxy)pyridine

Table 2: Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b596339?utm_src=pdf-interest
https://www.benchchem.com/product/b596339?utm_src=pdf-body
https://www.benchchem.com/product/b596339?utm_src=pdf-body
https://www.benchchem.com/product/b596339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Weight 214.06 g/mol Multiple Suppliers
Purity Typically 295% or 297% Varies by Supplier
Appearance N.ot specified (likely a solid or

oil)
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

Safety and Handling

A specific Safety Data Sheet (SDS) for 4-Bromo-2-cyclopropoxypyridine is not publicly
available. However, based on data for structurally related compounds such as 4-bromo-2-
chloropyridine and 4-bromo-2-(difluoromethoxy)pyridine, the following hazards should be
anticipated. All handling should be performed in a well-ventilated fume hood with appropriate
personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

Table 3: GHS Hazard Statements for Structurally Related Compounds

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352,
P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405,
P501.

Experimental Protocols (Hypothetical)
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Disclaimer: No specific experimental protocol for the synthesis of 4-Bromo-2-
cyclopropoxypyridine has been found in the public domain. The following represents a
plausible synthetic route based on general principles of organic chemistry for related
compounds. This protocol has not been experimentally validated and should be adapted and
optimized by a qualified chemist.

A potential synthetic route could involve the nucleophilic aromatic substitution of a di-
halogenated pyridine with cyclopropanol or the O-alkylation of a hydroxypyridine derivative.

Hypothetical Synthesis Workflow:
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Hypothetical Synthesis of 4-Bromo-2-cyclopropoxypyridine

Starting Material: Reagent: Base: Solvent:
4-Bromo-2-chloropyridine Cyclopropanol Sodium Hydride (NaH) Anhydrous THF

1. 2. 3. 4,
Y \
Reaction Conditions:

» Inert Atmosphere (N2 or Ar) [«
Room Temperature to Reflux

Y

Workup:
Aqueous Quench
Extraction with Organic Solvent

\

Purification:
Column Chromatography

A4

Product:
4-Bromo-2-cyclopropoxypyridine
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General Workflow for Exploring Biological Activity

Synthesis of
4-Bromo-2-cyclopropoxypyridine
and Analogs

:

High-Throughput Screening (HTS)
(e.g., target-based or phenotypic assays)

:

Hit Identification

'

Lead Optimization
(Structure-Activity Relationship Studies)

:

In Vitro and In Vivo
Pharmacological Profiling

:

Preclinical Development

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Technical Guide: 4-Bromo-2-cyclopropoxypyridine
(CAS: 1209460-14-9)]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b596339#4-bromo-2-cyclopropoxypyridine-cas-
number-1209460-14-9]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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